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Compound of Interest

Compound Name: Epertinib hydrochloride

Cat. No.: B15611864

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epertinib hydrochloride (also known as S-22611 hydrochloride) is a potent, orally active, and
reversible tyrosine kinase inhibitor with high selectivity for Epidermal Growth Factor Receptor
(EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and HERA4.[1][2][3] Its inhibitory
action on these key nodes in the ErbB signaling pathway makes it a compound of significant
interest in oncology research, particularly for cancers characterized by the overexpression or
mutation of EGFR and HERZ2.[4][5] Accurate and consistent preparation of stock solutions is
the foundational step for reliable in vitro and in vivo experimental results. This document
provides a detailed protocol for the preparation, storage, and handling of Epertinib
hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Solubility Data

A summary of the key quantitative data for Epertinib hydrochloride is presented in the table
below for easy reference.
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Property Value Source(s)
Molecular Weight 596.48 g/mol [11[31[6]
CAS Number 2071195-74-7 [1][6][7]
Solubility in DMSO =100 mg/mL (=167.65 mM) [31[7]

125 mg/mL (209.56 mM) [2]8]

ICso (EGFR) 1.48 nM [1][21[3]
ICso (HER2) 7.15 nM [1][21[3]
ICs0 (HER4) 2.49 nM [1][2][3]

Experimental Protocol: Preparation of a 100 mM
Epertinib Hydrochloride Stock Solution in DMSO

This protocol details the steps for preparing a 100 mM stock solution of Epertinib

hydrochloride in DMSO.

Materials and Equipment

« Epertinib hydrochloride powder (CAS: 2071195-74-7)

o Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO, cell culture grade)

» Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Water bath or heating block (optional)

» Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Procedure

e Pre-dissolution Preparations:

o Bring the Epertinib hydrochloride powder to room temperature before opening the
container to prevent condensation.

o Ensure that the DMSO is anhydrous and has been recently opened, as DMSO is
hygroscopic and absorbed water can significantly decrease the solubility of the compound.

[21[3]
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh out the desired amount of Epertinib hydrochloride. For example, to
prepare 1 mL of a 100 mM stock solution, you would need:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 100 mmol/L x 0.001 L x 596.48 g/mol = 59.65 mg
o Dissolution:

o Add the appropriate volume of fresh DMSO to the tube containing the weighed Epertinib
hydrochloride.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If precipitation is observed,
gentle warming (e.g., in a 37°C water bath) and/or sonication in an ultrasonic bath can be
used to aid complete dissolution.[2]

 Aliquoting and Storage:

o Once a clear, homogenous solution is achieved, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile, amber vials or tubes. This practice
minimizes repeated freeze-thaw cycles, which can degrade the compound.[2]
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o For short-term storage (up to 1 month), store the aliquots at -20°C.[2][3]
o For long-term storage (up to 6-12 months), store the aliquots at -80°C.[2][3][9]

o Always protect the stock solution from light.[6]

Visualized Workflow for Stock Solution Preparation
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Workflow for Epertinib Hydrochloride Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing Epertinib
Hydrochloride Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611864#preparing-epertinib-hydrochloride-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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